3-(2,5-Dichlorobenzenesulfinyl)propanoic acid

• IUPAC Name: 3-(2,5-dichlorophenyl)sulfinylpropanoic acid
• InChI: InChI=1S/C9H8Cl2O3S/c10-6-1-2-7(11)8(5-6)15(14)4-3-9(12)13/h1-2,5H,3-4H2,(H,12,13)
• InChI Key: QBNJIMOKEXOFNS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)S(=O)CCC(=O)O)Cl
• Molecular Formula: C9H8Cl2O3S
• Molecular Weight: 267.13 g/mol
• CAS No.: 1249655-47-7

Description

3-(2,5-Dichlorobenzenesulfinyl)propanoic acid is a useful research compound. Its molecular formula is C9H8Cl2O3S and its molecular weight is 267.12. The purity is usually 95%.
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Scientific Research Applications

Oxidation and Hydrocarbon Functionalization

Water-soluble organic compounds, including derivatives similar to 3-(2,5-Dichlorobenzenesulfinyl)propanoic acid, have been selectively oxidized by aqueous solutions of chloroplatinum(II) and chloroplatinum(IV) salts. This process involves the stepwise hydroxylation of compounds to alcohols and aldehydes without further oxidation to carboxylic acids, highlighting the mechanism and selectivity of these reactions (Labinger et al., 1993).

Renewable Building Blocks for Material Science

Research has identified renewable phenolic compounds, such as phloretic acid, which can be produced by hydrogenation of related acids or synthesized from by-products of apple tree leaves. These compounds serve as renewable building blocks for enhancing the reactivity towards benzoxazine ring formation, providing a sustainable alternative to phenol for imparting specific properties to materials (Trejo-Machin et al., 2017).

Analytical Methods for Water Contamination

A rapid and sensitive method for the determination of 1,3-dichloro-2-propanol in water showcases the importance of detecting and analyzing chemical contaminants, including chlorinated propanols similar to this compound, in environmental samples (Schuhmacher et al., 2005).

Propionic Acid Recovery and Utilization

Studies on the recovery of propionic acid from aqueous phases using reactive extraction techniques shed light on the relevance of carboxylic acids in chemical and pharmaceutical industries. Such research provides insight into downstream processing and product separation from fermentation broth, which is applicable to compounds like this compound (Keshav et al., 2009).

Synthesis of Biologically Active Compounds

The preparation of 3-(aminothiocarbonylthio)propanoic acids as intermediates for biologically active thioxo-1,3-thiazan-4-ones demonstrates the potential of functionalized propanoic acids in synthesizing compounds with medicinal properties. This showcases the versatility of propanoic acid derivatives in pharmaceutical chemistry (Orlinskii, 1996).

Safety and Hazards

The safety information for “3-(2,5-Dichlorobenzenesulfinyl)propanoic acid” indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.